Cas no 3083-77-0 (1-beta-D-Arabinofuranosyluracil)

• Product Name: 1-beta-D-Arabinofuranosyluracil
• CAS No: 3083-77-0
• MF: C₉H₁₂N₂O₆
• MW: 244.201382637024
• MDL: MFCD00065998
• CID: 43789
• PubChem ID: 24900655
• Update Time: 2025-11-02

1-beta-D-Arabinofuranosyluracil Chemical and Physical Properties

Names and Identifiers

• 1-((2R,3S,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione
• 1-?Arabinofuranosyluracil
• 1-β-D-Arabinofuranosyluracil
• ara-U
• 1-beta-D-Arabinofuranosyluracil
• Spongouridine
• 1-β-D-Arabinofuranosyluracil, Uracil 1-β-D-arabinofuranoside
• ARABINOFURANOSYLURACIL
• Arauridine
• URACIL-BETA-D-ARABINOFURANOSIDE
• 1-.β.-D-Arabinofuranosyluracil
• Uracil arabinoside
• Uracil 1-β-D-Arabinofuranoside
• Uridine
• 1-beta-D-Ribofuranosyl-2,4(1H,3H)-pyrimidinedione
• 1-[3,4-Dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
• NS00076410
• Uracil, 1-beta-D-arabinofuranosyl- (VAN)
• 1-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)-2-oxolanyl]pyrimidine-2,4-dione
• UNII-ZK0WMW5NQF
• DRTQHJPVMGBUCF-CCXZUQQUSA-N
• Uracil 1- beta -D-arabinofuranoside
• Uridine arabinoside
• 5-24-06-00136 (Beilstein Handbook Reference)
• ZK0WMW5NQF
• s4807
• 1-
• 1-(beta-D-arabinofuranosyl)-pyrimidin-2,4(3H)-dione
• Uracil arabinoside, United States Pharmacopeia (USP) Reference Standard
• MFCD00065998
• 2,4(1H,3H)-Pyrimidinedione, 1-.beta.-D-arabinofuranosyl-
• Uracil 1-b-D-arabinofuranoside
• uracil-1-beta-D-arabinofuranoside
• 1-beta-D-Arabinofuranosyl-(1H,3H)-pyrimidine-2,4-dione
• 1-[(2R,3S,4S,5R)-5-(hydroxymethyl)-3,4-bis(oxidanyl)oxolan-2-yl]pyrimidine-2,4-dione
• 3083-77-0
• SCHEMBL359587
• Uracil arabinoside, European Pharmacopoeia (EP) Reference Standard
• Uracil, 1-beta-D-arabinofuranosyl-
• Uracil 1--D-arabinofuranoside
• Uracil 1-
• DS-14592
• NSC 68928
• 1beta-D-Arabinofuranosyluracil
• cent-D-ARABINOFURANOSYLURACIL
• A-D-arabinofuranoside
• Arabinosyluracil
• A820641
• Uracil 1-beta-D-arabinofuranoside, lymphoma antiproliferative
• 1-eta--rabinofuranosyluracl
• DTXSID80184832
• Spongouridin
• 1-.BETA.-D-ARABINOFURANOSYL-2,4(1H,3H)-PYRIMIDINEDIONE
• Uracil, 1-.beta.-D-arabinofuranosyl-
• CHEMBL1092065
• J-700006
• HG1013
• 1-b-D-Arabinofuranosyluracil
• HY-N6652
• SW220050-1
• Q27136843
• CCG-266899
• 1-?-D-Arabinofuranosyluracil
• BRN 0028749
• 1-(beta-D-arabinofuranosyl)uracil
• Spongouridine (VAN)
• CHEBI:68346
• EINECS 221-386-9
• BCP29295
• URACIL ARABINOSIDE [USP-RS]
• AKOS015969693
• CS-0083204
• 1-beta-D-Arabinofurnosyluracil
• 1-beta-D-Arabinofuranosylpyrimidine-2,4(1H,3H)-dione (Uracil Arabinoside)
• NSC-68928
• 2,4(1H,3H)-Pyrimidinedione, 1-beta-D-arabinofuranosyl-
• BRD-K32566431-001-01-4
• 1-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione

• MDL： MFCD00065998
• Inchi： 1S/C9H12N2O6/c12-3-4-6(14)7(15)8(17-4)11-2-1-5(13)10-9(11)16/h1-2,4,6-8,12,14-15H,3H2,(H,10,13,16)/t4-,6-,7+,8-/m1/s1
• InChI Key： DRTQHJPVMGBUCF-CCXZUQQUSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@@H]1N1C=CC(NC1=O)=O)O)O
• BRN： 28749

Computed Properties

• Exact Mass: 244.07000
• Monoisotopic Mass: 244.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2
• Topological Polar Surface Area: 119A^2

Experimental Properties

• Color/Form: Powder
• Density: 1.6740
• Melting Point: 222°C(dec.)(lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °Cat760mmHg
• Refractive Index: 1.643
• PSA: 124.78000
• LogP: -2.85190
• Sensitiveness: Sensitive to heat

1-beta-D-Arabinofuranosyluracil Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22; S24/25; S36; S26
• FLUKA BRAND F CODES：3
• RTECS：YQ8818000
• Hazardous Material Identification：
• Storage Condition：<0°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents

Additional information on 1-beta-D-Arabinofuranosyluracil

1-beta-D-Arabinofuranosyluracil (CAS 3083-77-0): A Comprehensive Overview of Its Properties and Applications

1-beta-D-Arabinofuranosyluracil, with the CAS number 3083-77-0, is a nucleoside analog that has garnered significant attention in biochemical and pharmaceutical research. This compound, often referred to as ara-U, is structurally similar to uridine but features an arabinose sugar moiety instead of ribose. Its unique structure makes it a valuable tool in studying nucleic acid metabolism and developing therapeutic agents.

The chemical properties of 1-beta-D-Arabinofuranosyluracil include a molecular formula of C9H12N2O6 and a molecular weight of 244.20 g/mol. It is a white to off-white crystalline powder that is soluble in water and dimethyl sulfoxide (DMSO). Researchers often utilize ara-U in studies related to antiviral and anticancer drug development due to its ability to interfere with DNA and RNA synthesis.

One of the most intriguing aspects of 1-beta-D-Arabinofuranosyluracil is its role in antiviral research. With the global focus on emerging viral infections, such as COVID-19 and influenza, scientists are increasingly exploring nucleoside analogs like ara-U for their potential to inhibit viral replication. Recent studies have investigated its efficacy against RNA viruses, making it a hot topic in virology and immunology.

In addition to its antiviral potential, 1-beta-D-Arabinofuranosyluracil has shown promise in cancer research. Its mechanism of action involves incorporation into DNA, leading to chain termination and inhibition of tumor cell proliferation. This has sparked interest in developing ara-U derivatives as chemotherapeutic agents, particularly for hematologic malignancies.

The synthesis of 1-beta-D-Arabinofuranosyluracil typically involves glycosylation reactions between arabinose derivatives and uracil. Advanced techniques, such as enzymatic synthesis and microwave-assisted reactions, have improved the yield and purity of this compound. Researchers are also exploring green chemistry approaches to make the production process more sustainable.

From a market perspective, the demand for 1-beta-D-Arabinofuranosyluracil is steadily increasing, driven by its applications in drug discovery and molecular biology. Pharmaceutical companies and research institutions are the primary consumers, using it as a reference standard, biochemical reagent, and intermediate in drug development. The compound is available from various specialty chemical suppliers, with prices varying based on purity and quantity.

For those working with 1-beta-D-Arabinofuranosyluracil, proper handling and storage are essential. The compound should be stored in a cool, dry place, away from light and moisture. While it is not classified as hazardous, standard laboratory safety protocols, including the use of personal protective equipment (PPE), should always be followed.

Looking ahead, the future of 1-beta-D-Arabinofuranosyluracil research appears bright. With advancements in precision medicine and gene therapy, nucleoside analogs like ara-U are likely to play an even more significant role. Ongoing studies are exploring its potential in combination therapies and as part of novel drug delivery systems, such as nanoparticles and liposomes.

In summary, 1-beta-D-Arabinofuranosyluracil (CAS 3083-77-0) is a versatile and valuable compound with wide-ranging applications in biochemistry, virology, and oncology. Its unique properties and mechanisms of action continue to make it a subject of intense scientific interest, particularly in the context of current global health challenges. As research progresses, we can expect to see even more innovative uses for this remarkable molecule.